Cas no 105316-06-1 (4-(Morpholin-4-yl)-3-(trifluoromethyl)aniline)

4-(Morpholin-4-yl)-3-(trifluoromethyl)aniline is a versatile aromatic amine derivative featuring both a morpholine ring and a trifluoromethyl group. The morpholine moiety enhances solubility and reactivity, while the electron-withdrawing trifluoromethyl group influences the compound's electronic properties, making it valuable in pharmaceutical and agrochemical synthesis. Its structural features enable applications as an intermediate in the development of biologically active molecules, particularly in the design of kinase inhibitors and other therapeutic agents. The compound's stability and functional group compatibility further support its utility in cross-coupling reactions and other synthetic transformations. Proper handling under inert conditions is recommended due to its amine functionality.

4-(Morpholin-4-yl)-3-(trifluoromethyl)aniline structure

105316-06-1 structure

Product Name:4-(Morpholin-4-yl)-3-(trifluoromethyl)aniline

CAS No:105316-06-1

MF:C₁₁H₁₃F₃N₂O

MW:246.228933095932

MDL:MFCD06090415

CID:1026146

PubChem ID:2771329

Update Time:2025-10-29

4-(Morpholin-4-yl)-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

- 4-Morpholino-3-(trifluoromethyl)aniline
- 4-Morpholin-4-yl-3-trifluoromethyl-phenylamine
- 4-Morpholino-3-(trifluoromethyl)benzenamine
- 005820
- 3-trifluoromethyl-4-morpholinoaniline
- 4-(morpholin-4-yl)-3-(trifluoromethyl)aniline
- 4-morpholin-4-yl-3-(trifluoro-methyl)anilin
- 4-morpholin-4-yl-3-trifluoromethyl-aniline
- 5-amino-2-(4-morpholinyl)benzotrifluoride
- AC1MCJSJ
- ACMC-20a5nv
- ST093230
- ZERO
- DTXSID40377925
- F87758
- Benzenamine, 4-(4-morpholinyl)-3-(trifluoromethyl)-
- MFCD06090415
- SCHEMBL1929073
- 4-(4-Morpholinyl-3-trifluoromethylaniline
- 105316-06-1
- AKOS000101817
- [4-morpholin-4-yl-3-(trifluoromethyl)phenyl]amine
- 4-morpholin-4-yl-3-(trifluoromethyl)aniline
- XYYCEENJHNNMIR-UHFFFAOYSA-N
- [4-(4-morpholinyl)-3-(trifluoromethyl)phenyl]amine
- 4-Morpholin-4-yl-3-trifluoromethyl-phenylamine, AldrichCPR
- STK519629
- DB-332451
- ALBB-026193
- 4-(Morpholin-4-yl)-3-(trifluoromethyl)aniline
- MDL： MFCD06090415
- Inchi： 1S/C11H13F3N2O/c12-11(13,14)9-7-8(15)1-2-10(9)16-3-5-17-6-4-16/h1-2,7H,3-6,15H2
- InChI Key： WRKWRSUBQVBAQB-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=CC=1N1CCOCC1)N)(F)F

Computed Properties

Exact Mass: 246.09809
Monoisotopic Mass: 246.098
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.5A^2
XLogP3: 1.9

Experimental Properties

PSA: 38.49
LogP: 2.77040

4-(Morpholin-4-yl)-3-(trifluoromethyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	038406-250mg	4-(4-Morpholinyl)-3-(trifluoromethyl)aniline	105316-06-1	95%	250mg	￡86.00	2022-03-01
Fluorochem	038406-1g	4-(4-Morpholinyl)-3-(trifluoromethyl)aniline	105316-06-1	95%	1g	￡162.00	2022-03-01
Fluorochem	038406-5g	4-(4-Morpholinyl)-3-(trifluoromethyl)aniline	105316-06-1	95%	5g	￡647.00	2022-03-01
Alichem	A449036681-5g	4-Morpholino-3-(trifluoromethyl)aniline	105316-06-1	95%	5g	$695.36	2023-09-04
Chemenu	CM163638-5g	4-Morpholin-4-yl-3-trifluoromethyl-phenylamine	105316-06-1	95%	5g	$614	2021-08-05
Chemenu	CM163638-250mg	4-Morpholin-4-yl-3-trifluoromethyl-phenylamine	105316-06-1	95%	250mg	$109	2023-02-19
Chemenu	CM163638-1g	4-Morpholin-4-yl-3-trifluoromethyl-phenylamine	105316-06-1	95%	1g	$212	2023-02-19
Chemenu	CM163638-5g	4-Morpholin-4-yl-3-trifluoromethyl-phenylamine	105316-06-1	95%	5g	$749	2023-02-19
abcr	AB371356-500 mg	4-(Morpholin-4-yl)-3-(trifluoromethyl)aniline	105316-06-1		500MG	€254.60	2023-01-15
abcr	AB371356-1 g	4-(Morpholin-4-yl)-3-(trifluoromethyl)aniline; .	105316-06-1		1g	€322.50	2023-04-26

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